Cas no 913835-87-7 ((3-Bromo-5-(methoxycarbonyl)phenyl)boronic acid)

(3-Bromo-5-(methoxycarbonyl)phenyl)boronic acid structure
913835-87-7 structure
Product Name:(3-Bromo-5-(methoxycarbonyl)phenyl)boronic acid
CAS No:913835-87-7
MF:C8H8BBrO4
MW:258.861721992493
MDL:MFCD08689544
CID:802847
PubChem ID:44119365
Update Time:2024-10-26

(3-Bromo-5-(methoxycarbonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-Bromo-5-(methoxycarbonyl)phenyl)boronic acid
    • 3-Bromo-5-(methoxycarbonyl)benzeneboronic acid
    • (3-bromo-5-methoxycarbonylphenyl)boronic acid
    • 3-Bromo-5-(methoxycarbonyl)phenylboronic acid
    • Benzoicacid, 3-borono-5-bromo-, 1-methyl ester (9CI)
    • Methyl 3-borono-5-bromobenzoate
    • BS-24816
    • 3-BROMO-5-(METHOXYCARBONYL)BENZENEBORONIC ACID 96
    • AKOS015833641
    • 913835-87-7
    • (3-Bromo-5-(methoxycarbonyl)phenyl)boronicacid
    • CS-0176098
    • AB48266
    • MFCD08689544
    • DB-366181
    • D71527
    • SY346819
    • DTXSID40657173
    • [3-Bromo-5-(methoxycarbonyl)phenyl]boronic acid
    • EN300-7379776
    • MDL： MFCD08689544
    • Inchi： 1S/C8H8BBrO4/c1-14-8(11)5-2-6(9(12)13)4-7(10)3-5/h2-4,12-13H,1H3
    • InChI Key： CJSWOALHLRQFNX-UHFFFAOYSA-N
    • SMILES： O=C(C1C=C(B(O)O)C=C(Br)C=1)OC

Computed Properties

  • Exact Mass: 257.97000
  • Monoisotopic Mass: 257.97
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8A^2

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Melting Point: 166-168
  • Boiling Point: 410.9±55.0 °C at 760 mmHg
  • Flash Point: 202.3±31.5 °C
  • Refractive Index: 1.582
  • PSA: 66.76000
  • LogP: -0.08450
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

(3-Bromo-5-(methoxycarbonyl)phenyl)boronic acid Security Information

(3-Bromo-5-(methoxycarbonyl)phenyl)boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(3-Bromo-5-(methoxycarbonyl)phenyl)boronic acid Pricemore >>

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(3-Bromo-5-(methoxycarbonyl)phenyl)boronic acid Production Method

Production Method 1

913835-73-1 913835-73-1
913835-87-7 913835-87-7
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Methanol ;  rt; 20 h, reflux
Reference
Stereoselective Synthesis of New (2S,3R)-3-Carboxyphenyl)pyrrolidine-2-carboxylic Acid Analogues Utilizing a C(sp3)-H Activation Strategy and Structure-Activity Relationship Studies at the Ionotropic Glutamate Receptors
Kayser, Silke; et al, ACS Chemical Neuroscience, 2020, 11(5), 674-701

(3-Bromo-5-(methoxycarbonyl)phenyl)boronic acid Raw materials

(3-Bromo-5-(methoxycarbonyl)phenyl)boronic acid Preparation Products

(3-Bromo-5-(methoxycarbonyl)phenyl)boronic acid Related Literature

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